2-[(Ethylamino)methyl]-4-nitrophenol-d5 2-[(Ethylamino)methyl]-4-nitrophenol-d5 Labeled 2-[(Ethylamino)methyl]-4-nitrophenol. 2-[(Ethylamino)methyl]-4-nitrophenol is used in synthesis of some novel amodiaquine analogs as potential antimalarial and antifilarial compounds.

Brand Name: Vulcanchem
CAS No.: 1185157-36-1
VCID: VC0022344
InChI: InChI=1S/C9H12N2O3/c1-2-10-6-7-5-8(11(13)14)3-4-9(7)12/h3-5,10,12H,2,6H2,1H3/i1D3,2D2
SMILES: CCNCC1=C(C=CC(=C1)[N+](=O)[O-])O
Molecular Formula: C9H12N2O3
Molecular Weight: 201.237

2-[(Ethylamino)methyl]-4-nitrophenol-d5

CAS No.: 1185157-36-1

Cat. No.: VC0022344

Molecular Formula: C9H12N2O3

Molecular Weight: 201.237

* For research use only. Not for human or veterinary use.

2-[(Ethylamino)methyl]-4-nitrophenol-d5 - 1185157-36-1

Specification

CAS No. 1185157-36-1
Molecular Formula C9H12N2O3
Molecular Weight 201.237
IUPAC Name 4-nitro-2-[(1,1,2,2,2-pentadeuterioethylamino)methyl]phenol
Standard InChI InChI=1S/C9H12N2O3/c1-2-10-6-7-5-8(11(13)14)3-4-9(7)12/h3-5,10,12H,2,6H2,1H3/i1D3,2D2
Standard InChI Key BXQBOFZTTUXRNK-ZBJDZAJPSA-N
SMILES CCNCC1=C(C=CC(=C1)[N+](=O)[O-])O

Introduction

2-[(Ethylamino)methyl]-4-nitrophenol-d5 is a deuterium-labeled compound, specifically designed for research purposes where stable isotopes are required. It is a derivative of 2-[(Ethylamino)methyl]-4-nitrophenol, with five deuterium atoms incorporated into its structure. This compound is used in various scientific applications, including chemical identification, quantitative analysis, and metabolic pathway studies.

Stable Isotope Labeling

Stable isotope-labeled compounds like 2-[(Ethylamino)methyl]-4-nitrophenol-d5 are used for environmental pollutant detection, chemical identification, and metabolic pathway studies. They allow researchers to track the fate of compounds in biological systems without the risks associated with radioactive isotopes .

Research and Development

In research settings, this compound can be used as a reference material for qualitative and quantitative analysis. It is particularly useful in NMR spectroscopy for studying chemical structures and reaction mechanisms .

Safety and Handling

  • Storage: Recommended storage is in a refrigerator.

  • Safety Precautions: While specific safety data sheets are not detailed here, handling should follow standard laboratory safety protocols for organic compounds.

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